Cas no 80460-50-0 (2-Butanol, 3-methyl-4-(phenylamino)-)

• Product Name: 2-Butanol, 3-methyl-4-(phenylamino)-
• CAS No: 80460-50-0
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 705574
• PubChem ID: 12731903
• Update Time: 2025-04-19

2-Butanol, 3-methyl-4-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanol, 3-methyl-4-(phenylamino)-
• 4-anilino-3-methylbutan-2-ol
• DTXSID60508370
• 80460-50-0

• Inchi： 1S/C11H17NO/c1-9(10(2)13)8-12-11-6-4-3-5-7-11/h3-7,9-10,12-13H,8H2,1-2H3
• InChI Key： AEXUPYKDIDMVBG-UHFFFAOYSA-N
• SMILES： OC(C)C(C)CNC1C=CC=CC=1

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 32.3Ų